![molecular formula C28H24N2O2S2 B4847755 N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[3-(2-thienyl)acrylamide]](/img/structure/B4847755.png)
N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[3-(2-thienyl)acrylamide]
Overview
Description
N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[3-(2-thienyl)acrylamide], also known as DTBTA, is a synthetic compound that has gained significant attention in scientific research due to its unique properties. DTBTA is a member of the acrylamide family and is widely used in various fields of research, including biochemistry, pharmacology, and materials science.
Mechanism of Action
The mechanism of action of N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[3-(2-thienyl)acrylamide] is not fully understood. However, studies have shown that N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[3-(2-thienyl)acrylamide] can form stable complexes with various biomolecules, including proteins and DNA. This property of N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[3-(2-thienyl)acrylamide] has been exploited for the development of biosensors and drug delivery systems.
Biochemical and Physiological Effects:
N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[3-(2-thienyl)acrylamide] has been shown to have minimal biochemical and physiological effects. Studies have shown that N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[3-(2-thienyl)acrylamide] is non-toxic and does not cause any adverse effects on cells or tissues. However, further studies are required to fully understand the long-term effects of N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[3-(2-thienyl)acrylamide].
Advantages and Limitations for Lab Experiments
N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[3-(2-thienyl)acrylamide] has several advantages for use in lab experiments. It is stable, easy to synthesize, and has a high binding affinity for biomolecules. However, N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[3-(2-thienyl)acrylamide] has some limitations, including its poor solubility in water and its tendency to form aggregates in solution. These limitations can be overcome by modifying the structure of N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[3-(2-thienyl)acrylamide] or by using appropriate solvents.
Future Directions
There are several future directions for research on N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[3-(2-thienyl)acrylamide]. One direction is the development of new applications for N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[3-(2-thienyl)acrylamide] in the fields of biochemistry, pharmacology, and materials science. Another direction is the modification of the structure of N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[3-(2-thienyl)acrylamide] to improve its solubility and binding affinity for biomolecules. Additionally, further studies are required to fully understand the mechanism of action and long-term effects of N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[3-(2-thienyl)acrylamide].
Scientific Research Applications
N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[3-(2-thienyl)acrylamide] has been extensively studied for its potential applications in various fields of research. In biochemistry, N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[3-(2-thienyl)acrylamide] has been used as a fluorescent probe for the detection of proteins and DNA. In pharmacology, N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[3-(2-thienyl)acrylamide] has been studied for its potential use as a drug delivery system due to its ability to form stable complexes with drugs. In materials science, N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[3-(2-thienyl)acrylamide] has been used as a building block for the synthesis of novel materials with unique properties.
properties
IUPAC Name |
(E)-N-[2-methyl-4-[3-methyl-4-[[(E)-3-thiophen-2-ylprop-2-enoyl]amino]phenyl]phenyl]-3-thiophen-2-ylprop-2-enamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H24N2O2S2/c1-19-17-21(7-11-25(19)29-27(31)13-9-23-5-3-15-33-23)22-8-12-26(20(2)18-22)30-28(32)14-10-24-6-4-16-34-24/h3-18H,1-2H3,(H,29,31)(H,30,32)/b13-9+,14-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSXKPTQNXKOVTH-UTLPMFLDSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=CC(=C(C=C2)NC(=O)C=CC3=CC=CS3)C)NC(=O)C=CC4=CC=CS4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=CC(=C1)C2=CC(=C(C=C2)NC(=O)/C=C/C3=CC=CS3)C)NC(=O)/C=C/C4=CC=CS4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H24N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2E,2'E)-N,N'-(3,3'-dimethylbiphenyl-4,4'-diyl)bis[3-(thiophen-2-yl)prop-2-enamide] |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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